2-(2,4-dichlorophenoxy)-N,N-dimethylpropanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N,N-dimethylpropanamide
• InChI: InChI=1S/C11H13Cl2NO2/c1-7(11(15)14(2)3)16-10-5-4-8(12)6-9(10)13/h4-7H,1-3H3
• InChI Key: UHZFTBSEVYNGGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C)OC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C11H13Cl2NO2
• Molecular Weight: 262.13 g/mol

Description

2-(2,4-Dichlorophenoxy)-N,N-dimethylpropanamide is an organic compound that belongs to the class of phenoxy herbicides. This compound is known for its use in agricultural applications, particularly as a herbicide to control broadleaf weeds. Its structure consists of a dichlorophenoxy group attached to a propanamide backbone, which contributes to its herbicidal properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dichlorophenoxy)-N,N-dimethylpropanamide typically involves the reaction of 2,4-dichlorophenol with chloroacetic acid to form 2,4-dichlorophenoxyacetic acid. This intermediate is then reacted with N,N-dimethylamine under controlled conditions to yield the final product. The reaction conditions often include the use of a base such as sodium hydroxide to facilitate the formation of the phenoxyacetic acid and subsequent amide formation.

Industrial Production Methods

Industrial production of 2-(2,4-dichlorophenoxy)-N,N-dimethylpropanamide involves large-scale synthesis using similar reaction pathways as described above. The process is optimized for high yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Quality control measures are implemented to monitor the concentration of reactants and products, ensuring the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenoxy)-N,N-dimethylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of less chlorinated phenoxy derivatives.

Substitution: The dichlorophenoxy group can undergo nucleophilic substitution reactions, leading to the formation of different substituted phenoxy derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of quinones or chlorinated phenols.

Reduction: Formation of less chlorinated phenoxy derivatives.

Substitution: Formation of substituted phenoxy derivatives with various functional groups.

Scientific Research Applications

2-(2,4-Dichlorophenoxy)-N,N-dimethylpropanamide has several applications in scientific research:

Chemistry: Used as a model compound to study herbicidal activity and the effects of phenoxy groups on chemical reactivity.

Biology: Investigated for its effects on plant growth and development, particularly in controlling weed populations.

Industry: Utilized in the formulation of herbicides for agricultural use, contributing to crop protection and yield improvement.

Mechanism of Action

The herbicidal activity of 2-(2,4-dichlorophenoxy)-N,N-dimethylpropanamide is primarily due to its ability to mimic natural plant hormones called auxins. When absorbed by plants, the compound disrupts normal growth processes by causing uncontrolled cell division and elongation, leading to the death of the plant. The molecular targets include auxin receptors and associated signaling pathways, which are crucial for regulating plant growth and development.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid: A widely used herbicide with similar structural features but different functional groups.

2,4,5-Trichlorophenoxyacetic acid: Another herbicide with an additional chlorine atom, leading to different herbicidal properties.

Mecoprop: A phenoxy herbicide with a methyl group instead of a dichlorophenoxy group.

Uniqueness

2-(2,4-Dichlorophenoxy)-N,N-dimethylpropanamide is unique due to its specific combination of dichlorophenoxy and dimethylpropanamide groups, which confer distinct herbicidal properties. Its ability to effectively control a wide range of broadleaf weeds while being relatively safe for grasses makes it a valuable compound in agricultural applications.